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Compound of Interest

Compound Name: Cytidine-13C9,15N3
Cat. No.: B12388019
Get Quote

Executive Summary

Cytidine-13C9,15N3 is a stable isotope-labeled (SIL) analog of the nucleoside cytidine (

).[1] It is primarily utilized as an internal standard in quantitative mass spectrometry (LC-
MS/MS) for metabolomics, proteomics, and pharmacokinetic studies. By replacing all carbon
atoms with Carbon-13 (

) and all nitrogen atoms with Nitrogen-15 (

), this analog exhibits a distinct mass shift while retaining the chromatographic behavior of the
endogenous analyte.

This guide provides a rigorous framework for calculating the precise molecular weight (MW)
and monoisotopic mass of Cytidine-13C9,15N3, grounded in IUPAC/NIST atomic mass
standards. It further details the application of these calculations in designing Mass
Spectrometry (MS) experiments.

Chemical Structure and Isotopic Composition[2][3]

[4]
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To perform an accurate calculation, we must first define the elemental composition of both the
unlabeled (native) and labeled species.

Native Cytidine

e Chemical Formula:ngcontent-ng-c1989010908=""_nghost-ng-c2127666394="" class="inline
ng-star-inserted">

[1]
o Structure: Cytosine base attached to a ribose ring via a

-N1-glycosidic bond.

 Isotopes: Natural abundance (predominantly

).[2]

Cytidine-13C9,15N3 (Labeled)

e Chemical Formula:

[1]

¢ Modification:

o Carbon: All 9 carbons are replaced by

o Nitrogen: All 3 nitrogens are replaced by

[21[3][4]

o Hydrogen/Oxygen: Remain at natural abundance (treated as
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and

for monoisotopic mass calculation).

Theoretical Calculation Framework

In high-resolution mass spectrometry (HRMS), the Monoisotopic Mass is the critical parameter,
not the Average Molecular Weight. The monoisotopic mass is calculated using the mass of the
most abundant isotope for each element in the specific molecule.

Constants: IUPAC/NIST Atomic Masses

The following atomic masses are sourced from the NIST Atomic Weights and Isotopic
Compositions database [1][2].

Element Isotope Atomic Mass (Da) Abur_\dance
(Typical)

Carbon 12.000000000 98.93%
13.003354835 1.07%

Nitrogen 14.003074004 99.63%
15.000108898 0.37%

Hydrogen 1.007825032 99.98%

Oxygen 15.994914619 99.76%

Calculation Protocol: Monoisotopic Mass
A. Native Cytidine (

)

\begin{aligned} Mass &= (9 \times A13}C) + (13 \times *{1}H) + (3 \times M15}N) + (5 \times
MN16}0) \ &= (9 \times 13.003355) + (13 \times 1.007825) + (3 \times 15.000109) + (5 \times
15.994915) \ &= 117.030195 + 13.101725 + 45.000327 + 79.974575 \ &= \mathbf{255.106822
\text{ Da}} \end{aligned}
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[1]

Mass Shift Analysis

The precise mass difference (

) is vital for setting isolation windows in quadrupole mass spectrometers.

Note: While a nominal shift of +12 Da (

) is often cited, the mass defect of nuclear binding energy contributes an additional 0.0213 Da,
which is resolvable by modern Orbitrap or FT-ICR instruments.

Experimental Workflow & Visualization

The following diagram illustrates the workflow for validating the molecular weight and
establishing the internal standard method using LC-MS/MS.
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Figure 1: Workflow for calculating, verifying, and applying the Cytidine-13C9,15N3 standard in
LC-MS analysis.

Data Summary Table

The table below summarizes the key mass spectrometry parameters for Cytidine and its stable
iIsotope-labeled analog.

Difference (

Parameter Native Cytidine Cytidine-13C9,15N3
)

Formula
Monoisotopic Mass

243.0855 Da 255.1068 Da +12.0213 Da
(Neutral)
Protonated lon 244.0928 Da 256.1141 Da +12.0213 Da
Deprotonated lon 242.0782 Da 254.0995 Da +12.0213 Da
Sodium Adduct 266.0747 Da 278.0960 Da +12.0213 Da

Causality in Experimental Choice

* Why Monoisotopic? In LC-MS, quadrupole mass filters select specific ions. The "Average
Molecular Weight" (often listed on chemical bottles, e.g., ~255.2 g/mol ) includes the
weighted average of all natural isotopes. Using the average mass for instrument setpoints
will result in loss of sensitivity because the mass filter will not be centered on the actual
physical ion (the monoisotopic peak).

o Why +12.02 Da? The shift must be sufficient to avoid "cross-talk" from the native analyte's
isotopic envelope. Native Cytidine has a natural M+1 (~10%) and M+2 (~1%) abundance. A
+12 Da shift moves the standard far beyond the natural isotopic distribution of the analyte,
ensuring zero interference.

Protocol for Verification (Self-Validating System)
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To ensure the standard is fit for purpose, follow this brief validation protocol:

Preparation: Dissolve Cytidine-13C9,15N3 in 50:50 Methanol:Water to 1 pM.

Direct Infusion: Infuse into MS at 10 puL/min.

Q1 Scan: Scan range 240-270 Da (Positive Mode).

Validation Criteria:
o Observe major peak at 256.1 m/z (

).

o Purity Check: Ensure the peak at 244.1 m/z (unlabeled) is < 0.5% of the main peak. If high
amounts of unlabeled cytidine are present, the standard will bias the quantitation of low-
level samples.

o Isotopic Scrambling: Ensure peaks at 255.1 or 254.1 (incomplete labeling) are minimal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Isotopes of oxygen - Wikipedia [en.wikipedia.org]

e 3. Oxygen-16 - isotopic data and properties [chemlin.org]
e 4. Nitrogen-15 - isotopic data and properties [chemlin.org]

e To cite this document: BenchChem. [Technical Guide: Molecular Weight Calculation and
Applications of Cytidine-13C9,15N3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388019/docs#technical-guide-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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